Cas no 16372-51-3 (2-tert-Butylbenzoyl Chloride)

• Product Name: 2-tert-Butylbenzoyl Chloride
• CAS No: 16372-51-3
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD09258867
• CID: 121632
• PubChem ID: 13767186
• Update Time: 2025-04-18

2-tert-Butylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-(1,1-dimethylethyl)-
• 2-tert-Butylbenzoyl chloride
• 2-(1,1-dimethylethyl)benzoic acid chloride
• 2-(1,1-dimethylethyl)benzoyl chloride
• Benzoyl chloride,2-(1,1-dimethylethyl)
• o-tert-butylbenzoyl chloride
• t-butylbenzoyl chloride
• 2-TERT-BUTYLBENZOYLCHLORIDE
• Benzoyl chloride, 2-(1,1-diMethylethyl)-
• 16372-51-3
• EN300-7501016
• SCHEMBL2154401
• DTXSID80548910
• FT-0716397
• MFCD09258867
• AKOS006330482
• t-butyl benzoyl chloride
• tert-butylbenzoyl chloride
• ZQOZLLNCVHPQMV-UHFFFAOYSA-N
• tert.butylbenzoyl chloride
• 2-tert-Butylbenzoyl Chloride

• MDL： MFCD09258867
• Inchi： 1S/C11H13ClO/c1-11(2,3)9-7-5-4-6-8(9)10(12)13/h4-7H,1-3H3
• InChI Key： ZQOZLLNCVHPQMV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 196.06500
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.36310